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Compound of Interest

Compound Name: DBCO-PEG4-Biotin

Cat. No.: B606963

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties and applications of
DBCO-PEG4-Biotin, a key reagent in bioconjugation and molecular labeling.

Core Properties of DBCO-PEG4-Biotin

DBCO-PEG4-Biotin is a versatile biotinylation reagent that contains a dibenzocyclooctyne
(DBCO) group, a polyethylene glycol (PEG4) spacer, and a biotin moiety. This structure allows
for the attachment of biotin to azide-labeled biomolecules through a copper-free click chemistry
reaction known as strain-promoted alkyne-azide cycloaddition (SPAAC).[1][2][3] The PEG4
linker enhances the solubility of the molecule in aqueous solutions and reduces steric
hindrance, thereby improving the efficiency of biotin detection.[1]

Quantitative Data Summary

The following table summarizes the key molecular and physical properties of DBCO-PEG4-

Biotin.
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Property Value References
Molecular Formula C39H51Ns08S
Molecular Weight 749.9 g/mol
CAS Number 1255942-07-4
) >95% (typically analyzed by
Purity
HPLC)
- Soluble in DMSO, DMF, DCM,
Solubility
and water
Recommended storage at
Storage

-20°C

Mechanism of Action: Copper-Free Click Chemistry

DBCO-PEGA4-Biotin is primarily utilized in copper-free click chemistry reactions. The DBCO
group, a cyclooctyne, reacts specifically and efficiently with azide groups to form a stable
triazole linkage. This reaction is termed "strain-promoted" because the inherent ring strain of
the DBCO molecule drives the reaction forward without the need for a copper catalyst, which
can be toxic to living cells. This biocompatibility makes DBCO-PEG4-Biotin an ideal reagent
for labeling biomolecules in living systems, such as on the surface of cells.

Experimental Protocol: Labeling of Azide-Modified
Proteins

This section outlines a general protocol for the biotinylation of a protein that has been
metabolically or chemically modified to contain an azide group.

Materials:
o Azide-modified protein in a suitable buffer (e.g., phosphate-buffered saline, PBS)
« DBCO-PEG4-Biotin

e Anhydrous dimethyl sulfoxide (DMSO)
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Purification column (e.g., size-exclusion chromatography) to remove excess reagent

Procedure:

Preparation of DBCO-PEG4-Biotin Stock Solution: Dissolve DBCO-PEG4-Biotin in DMSO
to prepare a stock solution of a desired concentration (e.g., 10 mM).

Reaction Setup: Add the DBCO-PEG4-Biotin stock solution to the azide-modified protein
solution. The molar ratio of DBCO-PEG4-Biotin to the protein should be optimized for each
specific application but is typically in the range of 10- to 20-fold molar excess.

Incubation: Incubate the reaction mixture at room temperature for 1-4 hours or at 4°C
overnight. The optimal time and temperature may vary depending on the specific protein and
desired degree of labeling.

Purification: Remove the unreacted DBCO-PEG4-Biotin from the biotinylated protein using
a suitable purification method, such as a desalting column or dialysis.

Confirmation of Labeling: The successful biotinylation of the protein can be confirmed by
various methods, including Western blotting with a streptavidin-HRP conjugate or by mass
spectrometry.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for labeling an azide-modified
biomolecule with DBCO-PEG4-Biotin and subsequent detection.
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Biotinylation Workflow using DBCO-PEG4-Biotin

Applications in Research and Drug Development

The unique properties of DBCO-PEG4-Biotin make it a valuable tool in a variety of research
and development applications:

o Cell Surface Labeling: Biotinylation of cell surface glycans or proteins for studying cellular
interactions, trafficking, and localization.

* Protein Labeling and Detection: Attaching biotin to specific proteins for subsequent
purification, immobilization, or detection using streptavidin-based assays.
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» Drug Delivery and Targeting: Conjugating biotin to drug delivery systems to facilitate targeted
delivery to cells expressing biotin receptors.

e Immunoassays: Development of sensitive and specific immunoassays by biotinylating
antibodies or antigens.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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